![molecular formula C16H18N4O2S B2631516 N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide CAS No. 1173482-21-7](/img/structure/B2631516.png)
N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of “N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,5-dimethyl-1H-pyrazole-3-carboxamide” involves a multistep process. The starting materials are 6-ethoxy-3-methylbenzo[d]thiazol-2-amine, 1-naphthoic acid, and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC). The reaction is carried out in a mixture of dichloromethane and pyridine, and the product is isolated by precipitation in acetonitrile.Molecular Structure Analysis
The compound has a molecular formula of C23H19N3O2S and a molecular weight of 417.47 g/mol. The NMR spectra show the characteristic peaks of the naphthamide and thiazole rings, confirming the structure of the compound.Chemical Reactions Analysis
The compound was evaluated for anti-inflammatory activity and among the series, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition .Scientific Research Applications
Anti-Inflammatory Properties
Inflammation plays a crucial role in various diseases, and compounds with anti-inflammatory activity are highly sought after. Research has shown that derivatives of this compound exhibit promising anti-inflammatory effects. Specifically, compounds 8b and 9b , which contain a methoxy group at the sixth position in the benzothiazole ring, demonstrated excellent inhibition of cyclooxygenase-1 (COX-1) with IC50 values of 11.34 µM and 11.21 µM, respectively. Additionally, they showed remarkable COX-2 selectivity (SI values of 103.09 and 101.90) and inhibited albumin denaturation significantly .
Corrosion Inhibition
Thiophene derivatives, including benzothiazoles, have been used as inhibitors of metal corrosion. Investigating the corrosion inhibition properties of this compound could be valuable for material science and industrial applications .
Mechanism of Action
Additionally, benzothiazole derivatives have been synthesized and studied for their anti-inflammatory properties . The key mechanism of action of these compounds involves the suppression of the cyclooxygenase (COX) enzymes, which are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
properties
IUPAC Name |
N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-1,5-dimethylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S/c1-5-22-11-6-7-13-14(9-11)23-16(19(13)3)17-15(21)12-8-10(2)20(4)18-12/h6-9H,5H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIPGHCYEWMIUGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=NN(C(=C3)C)C)S2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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